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Compound of Interest

Compound Name: Decane-2,9-dione

Cat. No.: B1268145

An In-depth Technical Guide to Decane-2,9-dione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of decane-2,9-dione, a versatile intermediate in organic synthesis. The information
Is curated for professionals in research, scientific, and drug development fields.

Core Physical and Chemical Properties

Decane-2,9-dione, with the chemical formula C10H1s0z2, is an aliphatic diketone.[1][2] Its
structure features a ten-carbon chain with carbonyl groups at the second and ninth positions.
This arrangement makes it a useful building block in the synthesis of a variety of organic
compounds.[1]

Table 1: Physical and Chemical Properties of Decane-2,9-dione
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Property Value Source
Molecular Formula C10H1802 [1112]
Molecular Weight 170.25 g/mol [1][2]
CAS Number 16538-91-3 [1]
SMILES CC(=0O)CCcCcCccC(=0)C [2]
Melting Point Not available in search results.

Boiling Point Not available in search results.

Density Not available in search results.

Solubility Not available in search results.

Spectroscopic Data

While specific experimental spectra for decane-2,9-dione are not readily available, predicted
spectroscopic data provide insight into its structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

e 1H NMR: The proton NMR spectrum is expected to be symmetrical. The methyl protons (C1
and C10) would appear as a singlet, while the methylene protons would exhibit distinct
signals based on their proximity to the carbonyl groups.

e 13C NMR: The carbon NMR spectrum would show characteristic peaks for the carbonyl
carbons, the methyl carbons, and the different methylene carbons in the aliphatic chain.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of decane-2,9-dione is predicted to show a strong absorption band
characteristic of the C=0 stretching vibration of the ketone groups.

Chemical Reactivity and Synthesis

The chemical behavior of decane-2,9-dione is primarily dictated by the two carbonyl groups,
which are susceptible to nucleophilic attack. This reactivity is central to its application in organic
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synthesis.
Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of decane-2,9-dione are not
widely available in the public domain. However, general synthetic strategies for aliphatic
diketones can be adapted. One common approach involves the oxidation of the corresponding
diol, decane-2,9-diol.

A general conceptual workflow for the synthesis of a diketone from a diol is presented below.

Caption: Conceptual workflow for the oxidation of a diol to a diketone.

Applications in Research and Development

Decane-2,9-dione serves as a key intermediate in the synthesis of various organic molecules.
Its bifunctional nature allows for the construction of complex cyclic and heterocyclic systems,
which are of interest in medicinal chemistry and materials science. It is particularly noted for its
use in the synthesis of terminal alkyne compounds.[1]

Safety and Handling

A comprehensive Safety Data Sheet (SDS) should be consulted before handling decane-2,9-
dione. Standard laboratory safety practices, including the use of personal protective
equipment, are recommended.

Conclusion

Decane-2,9-dione is a valuable chemical intermediate with significant potential in synthetic
organic chemistry. While some of its physical properties are not extensively documented in
publicly available literature, its chemical reactivity is well-understood, making it a useful tool for
the synthesis of more complex molecules. Further research to fully characterize its physical
and toxicological properties would be beneficial for its broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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